2-(2-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C15H14FN3O4S/c16-11-3-5-12(6-4-11)24(22,23)13-8-18(9-13)15(21)10-19-14(20)2-1-7-17-19/h1-7,13H,8-10H2
• InChI Key: RYKDFHGPZUKSJC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C(=O)C=CC=N2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN3O4S
• Molecular Weight: 351.4 g/mol
• CAS No.: 1797843-82-3

Description

2-(2-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H14FN3O4S and its molecular weight is 351.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research has focused on the synthesis of new 3(2H)-one pyridazinone derivatives and their evaluation for anticancer activity. These compounds were synthesized through a series of chemical reactions starting from 2-(4- Fluoro Phenyl)--butyric acid, undergoing esterification, hydrazinolysis, and cyclization processes. Their structure was confirmed using spectroscopic methods, and they were demonstrated for in-vitro antioxidant activity. Molecular docking studies were carried out to explore their potential interactions with proteins involved in cancer, indicating their potential as anticancer agents (Mehvish & Kumar, 2022).

Antibacterial Evaluation

Another aspect of research has been the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aiming for antibacterial applications. These compounds were synthesized by reacting various active methylene compounds with a precursor to produce derivatives, which were tested for high antibacterial activities. This highlights the potential of these synthesized compounds as new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Antioxidant, Antimicrobial, and Antitubercular Activities

Additionally, the synthesis of pyrimidine-azetidinone analogues and their evaluation for antioxidant, in vitro antimicrobial, and antitubercular activities have been explored. These analogues were synthesized from aromatic amines and examined for their potential against bacterial, fungal strains, and mycobacterium tuberculosis, offering insights into designing further active compounds for these applications (Chandrashekaraiah et al., 2014).